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Compound of Interest

Ethyl 5-chloro-4,6-
Compound Name:
dihydroxynicotinate

Cat. No.: B189554

In-depth Technical Guide: Ethyl 5-chloro-4,6-
dihydroxynicotinate

To our valued researchers, scientists, and drug development professionals,

This document serves as a technical overview of the chemical compound Ethyl 5-chloro-4,6-
dihydroxynicotinate. Our comprehensive search of available scientific literature and chemical
databases has revealed limited publicly accessible data for this specific molecule. This guide
presents the currently available information and highlights areas where further research is
required.

Chemical Identity and Structure

Ethyl 5-chloro-4,6-dihydroxynicotinate is a heterocyclic organic compound. The foundational
structure and key identifiers are summarized below.

Chemical Structure:

While a 2D structure can be readily drawn from its IUPAC name, experimentally determined
crystallographic data to confirm bond angles and lengths are not currently available in public
databases.

Table 1: Chemical Identifiers
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Identifier Value Source

Ethyl 5-chloro-4,6-
IUPAC Name ) o N/A
dihydroxynicotinate

CAS Number 846541-71-7 N/A

Molecular Formula CsHsCINOa4 N/A
5-Chloro-4,6-

Synonyms dihydroxypyridine-3-carboxylic N/A

acid ethyl ester

Physicochemical Properties

Quantitative physicochemical properties such as melting point, boiling point, solubility, and pKa
for Ethyl 5-chloro-4,6-dihydroxynicotinate are not well-documented in publicly available
literature. This information is crucial for understanding the compound's behavior in various
experimental and physiological settings.

Table 2: Physicochemical Properties

Property Value Source
Molecular Weight 217.61 g/mol Calculated
Appearance Not Reported N/A
Melting Point Not Reported N/A
Boiling Point Not Reported N/A
Solubility Not Reported N/A

pKa Not Reported N/A

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis and purification of Ethyl 5-chloro-4,6-
dihydroxynicotinate are not described in the surveyed literature. While general synthetic
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routes for similar substituted nicotinic acid esters may exist, a specific and validated protocol
for this compound is not available.

Furthermore, characterization data, which is essential for confirming the identity and purity of a
synthesized compound, is absent. This includes:

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): No spectral data or peak
assignments have been published.

e Mass Spectrometry (MS): While the exact mass can be calculated, no experimental mass
spectra are available to confirm the molecular weight and fragmentation pattern.

« Infrared (IR) Spectroscopy: No data is available to identify characteristic functional groups.

e High-Performance Liquid Chromatography (HPLC): No established methods for purity
assessment are documented.

Biological Activity and Signaling Pathways

There is currently no published research detailing the biological activity of Ethyl 5-chloro-4,6-
dihydroxynicotinate. Consequently, information regarding its mechanism of action, potential
therapeutic targets, and involvement in any signaling pathways is unknown. In the absence of
such data, the creation of diagrams for signaling pathways or experimental workflows is not
possible.

Future Research and Conclusion

The lack of comprehensive data for Ethyl 5-chloro-4,6-dihydroxynicotinate presents an
opportunity for original research. The synthesis, full physicochemical characterization, and
biological evaluation of this compound are necessary to understand its potential applications.

Logical Relationship for Future Research:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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